Cas no 90564-80-0 (5-amino-2-phenyl-pyrazol-3-ol)

• Product Name: 5-amino-2-phenyl-pyrazol-3-ol
• CAS No: 90564-80-0
• MF: C₉H₉N₃O
• MW: 175.187
• CID: 4670826
• PubChem ID: 99683
• Update Time: 2025-05-27

5-amino-2-phenyl-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-phenyl-1H-pyrazol-5-ol
• 1H-Pyrazol-5-ol, 3-amino-1-phenyl-
• 5-amino-2-phenyl-pyrazol-3-ol
• 1-Phenyl-3-aminopyrazol-5-one
• 3-Amino-1-phenyl-4,5-dihydropyrazolin-5-one
• HMS1540I10
• NSC266160
• 5-Amino-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• NSC 266160
• NU8G6NA9P6
• STK328098
• AKOS000113330
• 3-Pyrazolin-5-one, 3-amino-1-phenyl-
• SMR003523792
• EINECS 249-175-7
• SCHEMBL7010519
• 90564-80-0
• DB-324573
• SCHEMBL3365278
• 28710-97-6
• NSC-266160
• 3-Amino-1-phenyl-4,5-dihydropyrazlin-5-one
• AE-641/00650022
• C77070
• MLS004820220
• D97376
• 3-amino-1-phenylpyrazol-5-ol
• DTXSID30182868
• AKOS015901586
• MFCD00236014
• TimTec1_002298
• 5-amino-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• 5-amino-2-phenyl-1H-pyrazol-3-one
• CS-0188276
• CS-0186757
• 5-Amino-1,2-dihydro-2-phenyl-3H-pyrazol-3-one
• 5-amino-2-phenyl-1,2-dihydropyrazol-3-one
• NS00048555
• 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-2-phenyl-

• Inchi： InChI=1S/C9H9N3O/c10-8-6-9(13)12(11-8)7-4-2-1-3-5-7/h1-6,13H,(H2,10,11)
• InChI Key： NJOPPPORAZRGOC-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N2C(=CC(=N2)N)O

Computed Properties

• Exact Mass: 175.075
• Monoisotopic Mass: 175.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 312.3°Cat760mmHg
• Flash Point: 142.7°C
• Refractive Index: 1.635
• LogP: 1.74130